Cas no 1261975-58-9 (2-Cyano-4-(2,5-dimethoxyphenyl)phenol)

• Product Name: 2-Cyano-4-(2,5-dimethoxyphenyl)phenol
• CAS No: 1261975-58-9
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD18314405
• CID: 2767044
• PubChem ID: 53220080
• Update Time: 2025-07-20

2-Cyano-4-(2,5-dimethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-4-(2,5-DIMETHOXYPHENYL)PHENOL
• AKOS017557833
• 4-Hydroxy-2',5'-dimethoxy[1,1'-biphenyl]-3-carbonitrile
• DTXSID30684857
• 2-Cyano-4-(2,5-dimethoxyphenyl)phenol, 95%
• MFCD18314405
• 1261975-58-9
• 2-Cyano-4-(2,5-dimethoxyphenyl)phenol

• MDL： MFCD18314405
• Inchi： 1S/C15H13NO3/c1-18-12-4-6-15(19-2)13(8-12)10-3-5-14(17)11(7-10)9-16/h3-8,17H,1-2H3
• InChI Key： HHGAQLYDRIOQBF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(=C(C#N)C=1)O)OC

Computed Properties

• Exact Mass: 255.08954328Da
• Monoisotopic Mass: 255.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.5Ų

Additional information on 2-Cyano-4-(2,5-dimethoxyphenyl)phenol

Research Brief on 2-Cyano-4-(2,5-dimethoxyphenyl)phenol (CAS: 1261975-58-9): Recent Advances and Applications

The compound 2-Cyano-4-(2,5-dimethoxyphenyl)phenol (CAS: 1261975-58-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its utility as a key intermediate in the development of novel pharmacophores targeting inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Cyano-4-(2,5-dimethoxyphenyl)phenol exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for non-steroidal anti-inflammatory drug (NSAID) development. The research team employed molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site, revealing a unique hydrogen-bonding network facilitated by the cyano and phenolic moieties.

Further investigations into the compound's anticancer properties were reported in Bioorganic & Medicinal Chemistry Letters. Researchers found that derivatives of 1261975-58-9 displayed selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (MDA-MB-231), with apoptosis induction observed at concentrations as low as 5 μM. Mechanistic studies indicated that the compound's dimethoxyphenyl group plays a critical role in stabilizing p53-MDM2 interactions, thereby activating tumor suppressor pathways.

From a synthetic chemistry perspective, advances in the scalable production of 2-Cyano-4-(2,5-dimethoxyphenyl)phenol have been achieved through a novel Pd-catalyzed cyanation protocol, as detailed in a 2024 ACS Catalysis publication. This method offers a 78% yield improvement over traditional approaches while reducing heavy metal waste. The optimized route employs 2,5-dimethoxyphenylboronic acid and 4-bromophenol as starting materials, with copper(I) cyanide as the cyanide source under mild reaction conditions (60°C, 12 h).

Emerging applications in radiopharmaceuticals have also been explored. A recent Nuclear Medicine and Biology study demonstrated that fluorine-18 labeled analogs of 1261975-58-9 show promising pharmacokinetic properties for positron emission tomography (PET) imaging of neuroinflammation. The compound's lipophilicity (logP = 2.1) and blood-brain barrier penetration characteristics make it particularly suitable for central nervous system targeting.

In conclusion, 2-Cyano-4-(2,5-dimethoxyphenyl)phenol represents a versatile scaffold with multiple therapeutic and diagnostic applications. Ongoing structure-activity relationship (SAR) studies aim to optimize its pharmacological profile while minimizing off-target effects. The compound's dual functionality as both a synthetic intermediate and bioactive molecule positions it as a valuable asset in contemporary drug discovery pipelines.